Cas no 69081-83-0 (1-Ethylpiperidine-2-carboxylic acid)

• Product Name: 1-Ethylpiperidine-2-carboxylic acid
• CAS No: 69081-83-0
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD08059312
• CID: 973053
• PubChem ID: 22016545
• Update Time: 2025-06-13

1-Ethylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Ethylpiperidine-2-carboxylic acid
• 1-Ethyl-piperidine-2-carboxylic acid
• 1-ethyl-2-piperidinecarboxylic acid
• N-ethylpipecolinic acid
• N-Ethyl-pipecolsaeure
• YTPIYJQYZRVUHW-UHFFFAOYSA-N
• AKOS009484549
• A836349
• 69081-83-0
• DTXSID50621547
• AB01004608-01
• SCHEMBL315372
• 1-Ethylpiperidine-2-carboxylicacid
• 1-ethyl-piperidine-2-carboxylic acid, AldrichCPR
• SB38343
• ethyl pipecolic acid
• LS-09404
• CS-0298525
• FT-0691030
• EN300-58809
• MFCD08059312
• DB-074119
• 2-Piperidinecarboxylic acid, 1-ethyl-
• ALBB-027380

• MDL： MFCD08059312
• Inchi： 1S/C8H15NO2/c1-2-9-6-4-3-5-7(9)8(10)11/h7H,2-6H2,1H3,(H,10,11)
• InChI Key： YTPIYJQYZRVUHW-UHFFFAOYSA-N
• SMILES： OC(C1CCCCN1CC)=O

Computed Properties

• Exact Mass: 157.11000
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: -1.2

Experimental Properties

• Density: 1.067
• Boiling Point: 262.665°C at 760 mmHg
• Flash Point: 112.656°C
• Refractive Index: 1.483
• PSA: 40.54000
• LogP: 0.88330
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-Ethylpiperidine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Ethylpiperidine-2-carboxylic acid

Professional Introduction to 1-Ethylpiperidine-2-carboxylic Acid (CAS No. 69081-83-0)

1-Ethylpiperidine-2-carboxylic acid, with the chemical formula C₇H₁₃O₂, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. Its CAS number, CAS no.69081-83-0, uniquely identifies it in scientific literature and industrial applications. This compound has garnered attention due to its versatile structural properties and potential applications in the development of novel therapeutic agents.

The< strong>piperidine moiety in 1-Ethylpiperidine-2-carboxylic acid contributes to its unique chemical behavior, making it a valuable intermediate in the synthesis of various pharmacologically active molecules. Piperidine derivatives are widely recognized for their role in medicinal chemistry, particularly in the design of drugs targeting central nervous system disorders, cardiovascular diseases, and infectious diseases.

Recent advancements in synthetic methodologies have enhanced the accessibility of 1-Ethylpiperidine-2-carboxylic acid, enabling more efficient and scalable production processes. These improvements have opened new avenues for research and development, particularly in the realm of drug discovery. The compound's ability to serve as a precursor for more complex molecules has been leveraged in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

In the context of drug development, 1-Ethylpiperidine-2-carboxylic acid has been explored as a building block for peptidomimetics. Peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their drawbacks, such as poor oral bioavailability and susceptibility to enzymatic degradation. The incorporation of 1-Ethylpiperidine-2-carboxylic acid into these molecules can enhance their stability and pharmacokinetic properties.

The< strong>chemical properties of 1-Ethylpiperidine-2-carboxylic acid make it an attractive candidate for further functionalization. Its carboxylic acid group allows for easy derivatization into esters, amides, and other functional groups, which can be tailored to achieve specific biological activities. For instance, researchers have utilized this compound to develop novel antibiotics by incorporating it into structures that disrupt bacterial cell wall synthesis.

Another area where 1-Ethylpiperidine-2-carboxylic acid has shown promise is in the development of neuroactive compounds. Piperidine derivatives are known to interact with various neurotransmitter systems, making them potential candidates for treating neurological disorders such as depression, anxiety, and epilepsy. Recent studies have demonstrated that derivatives of 1-Ethylpiperidine-2-carboxylic acid exhibit potent effects on serotonin receptors, which could lead to the development of new antidepressants.

The< strong>synthetic utility of 1-Ethylpiperidine-2-carboxylic acid extends beyond pharmaceutical applications. It is also used in materials science and agrochemicals, where its structural features contribute to the development of novel polymers and pesticides. The compound's ability to form stable complexes with metal ions has been exploited in catalysis and as a chelating agent in various industrial processes.

In conclusion, 1-Ethylpiperidine-2-carboxylic acid (CAS no.69081-83-0) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and chemical properties make it a valuable tool for researchers in pharmaceuticals, materials science, and agrochemicals. As synthetic methodologies continue to evolve, the applications of this compound are expected to expand, leading to further advancements in science and technology.